lanthanum tricarbide

• CAS No.: 12602-63-0
• Molecular Formula: C3La
• Synonyms: lanthanum tricarbide

Description

Lanthanum Tricarbide (C3La) is an inorganic compound with significant research value in developing advanced materials. It has a molecular weight of 174.9376 g/mol and is identified by CAS Registry Number 12602-63-0 . Researchers synthesize this compound nanotubes using methods like DC arc evaporation of lanthanum metal-loaded graphite rods within a helium atmosphere, producing nanostructures with diameters ranging from approximately 65 to 95 nm and lengths of 0.2 to 1.5 microns . The compound's properties are also studied in the context of porous composite materials, where its formation via the carbothermal reduction of lanthanum oxide and lanthanum oxalate mixtures is a key area of investigation for designing specialized targets in nuclear physics research . The ionization energy of this compound in the gas phase has been determined to be 6.8 ± 0.5 eV . This reagent is pivotal for exploring new frontiers in nanotechnology and materials science, including the development of superconductors and endohedral metallofullerenes . This compound is for research purposes only and is not intended for diagnostic or therapeutic uses. It is a flammable solid and should be handled with appropriate safety precautions.

Synthetic Methodologies for Lanthanum Tricarbide Systems

High-Temperature Solid-State Reaction Approaches

High-temperature solid-state reactions represent a conventional and widely utilized approach for the synthesis of bulk lanthanum carbide. These methods rely on the direct reaction of elemental constituents or the reduction of a lanthanum precursor at elevated temperatures to form the carbide.

Reaction of Lanthanum Metal with Carbon Precursors

A direct method for producing lanthanum carbide involves the high-temperature reaction of lanthanum metal with a carbon source, such as graphite (B72142). ontosight.ai This synthesis is typically conducted in a vacuum or an inert atmosphere to prevent the oxidation of the highly reactive lanthanum metal. Induction melting is a common technique where lanthanum metal and graphite are combined in a specific mass ratio and heated in a vacuum induction melting furnace. The high temperatures, exceeding the melting points of both reactants, facilitate a homogeneous reaction to form the lanthanum carbide alloy. The stoichiometry of the final product can be controlled by adjusting the initial ratio of lanthanum to carbon.

Another approach involves melting pellets of the constituent elements in an arc furnace, which provides the necessary high temperatures for the reaction to proceed. wikipedia.org The precise control of the reaction environment and the ratio of reactants is crucial for obtaining the desired carbide phase and avoiding the formation of impurities.

Table 1: Synthesis Parameters for Lanthanum Carbide via Direct Reaction

Method	Reactants	Reactant Ratio (La:C by mass)	Temperature	Atmosphere	Key Characteristics
Induction Melting	Lanthanum metal, Graphite	89:11	>3600°C (Graphite sublimation)	Vacuum	Homogeneous alloy formation, stoichiometric control.
Arc Furnace	Lanthanum metal pellets, Carbon pellets	Variable	High (arc temperature)	Inert Gas	Direct melting and reaction of elements. wikipedia.org

Carbothermal Reduction of Lanthanum Oxide

La₂O₃ + 7C → 2LaC₂ + 3CO

This synthesis route often requires temperatures exceeding 1500°C to facilitate the reduction of the stable lanthanum oxide. The carbon monoxide gas produced as a by-product needs to be removed to drive the reaction to completion. chemeurope.com The process parameters, such as the partial pressure of carbon monoxide, the heating rate, and the stoichiometry of the carbon, significantly influence the purity and crystallinity of the resulting lanthanum carbide phase. In some variations of this method, lanthanum oxalate (B1200264) (La₂(C₂O₄)₃) is used as a precursor instead of lanthanum oxide, which can influence the porosity of the final product. researchgate.net

Arc Discharge and Evaporation Techniques

Arc discharge and evaporation methods are particularly effective for the synthesis of nanostructured lanthanum carbides, such as nanotubes and encapsulated nanoparticles. These techniques utilize a high-temperature plasma to vaporize a source material, which then condenses to form the desired nanostructures.

Direct Current Arc Evaporation for Nanostructured Carbide Formation

Direct current (DC) arc evaporation is a prominent technique for producing lanthanum carbide nanotubes (LCNTs). In this method, a graphite rod impregnated with lanthanum metal serves as the anode, and a pure graphite rod acts as the cathode. researchgate.net An electric arc is generated between the electrodes in a controlled atmosphere, typically helium. researchgate.net The intense heat of the arc plasma, which can exceed 4,000°C, vaporizes the lanthanum-loaded anode. The vaporized material then condenses in the cooler regions of the chamber, leading to the self-assembly of LCNTs. researchgate.net This method has been successfully employed to synthesize LCNTs with diameters ranging from 65 to 95 nanometers and lengths of 0.2 to 1.5 micrometers.

Influence of Experimental Parameters on Carbide Stoichiometry and Morphology

The stoichiometry and morphology of the resulting lanthanum carbide nanostructures are highly dependent on the experimental parameters of the arc discharge process. Key variables include the concentration of lanthanum in the anode, the pressure of the inert gas, and the arc current and voltage.

The concentration of lanthanum in the graphite anode is a critical factor. researchgate.net High concentrations of lanthanum, typically around 90 wt.%, are necessary for the formation of high-purity and uniform LCNTs. researchgate.net Lower concentrations (e.g., ≤70 wt.%) tend to produce irregular amorphous carbon particles and lanthanum carbide nanorods instead of nanotubes.

The pressure of the helium atmosphere also plays a crucial role. gre.ac.uk Helium acts as a quenching gas and its pressure influences the cooling rate of the plasma, which in turn affects the aspect ratio of the nanotubes. The inert nature of helium also prevents the oxidation of the lanthanum carbide. The arc voltage and current also impact the stability of the plasma and the rate of evaporation, thereby influencing the yield and quality of the synthesized nanotubes. researchgate.net

Table 2: Influence of Experimental Parameters in Arc Discharge Synthesis of Lanthanum Carbide Nanotubes

Parameter	Condition	Effect on Product
Lanthanum Concentration in Anode	90 wt.%	High-purity, uniform LCNTs. researchgate.net
≤70 wt.%	Amorphous carbon and LaC₂ nanorods.
Helium Pressure	665 mbar	Optimal for LCNT formation, controls aspect ratio. researchgate.net
Arc Voltage	20–30 V	Contributes to stable plasma for nanotube growth. researchgate.net
Arc Current	~200 A	Affects evaporation rate and yield. researchgate.net

Specialized Synthesis for Encapsulated Lanthanum Carbides (e.g., Fullerenes)

A specialized application of lanthanum carbide synthesis is in the creation of endohedral metallofullerenes, where a lanthanum atom or a lanthanum carbide cluster is encapsulated within a fullerene cage. The notation La@Cₙ denotes a lanthanum atom inside a Cₙ fullerene cage. mdpi.comwikipedia.org

The synthesis of these materials is often achieved using the arc discharge method, similar to that for LCNTs. chemeurope.commdpi.com In this process, graphite electrodes are doped with a lanthanum-containing compound, such as lanthanum oxide (La₂O₃), which is converted to lanthanum carbide in situ at high temperatures. aston.ac.uk The arc discharge then vaporizes the carbon and the lanthanum carbide. During the subsequent condensation and self-assembly of carbon atoms into fullerene cages, lanthanum atoms or carbide clusters can become trapped inside, forming endohedral fullerenes like La@C₈₂. mdpi.com

The presence of lanthanum carbide in the arc plasma is believed to play a crucial role in the formation of these metallofullerenes. gre.ac.uk It has been suggested that using pre-reacted lanthanum carbide in the graphite rods can lead to a higher yield of lanthanofullerenes compared to using lanthanum oxide. gre.ac.uk The encapsulated lanthanum atom can stabilize otherwise unstable fullerene cages and significantly alters the electronic properties of the fullerene molecule. wikipedia.org

Control of Porosity and Microstructure during Synthesis (e.g., Sacrificial Fiber Methods)

The control of porosity and microstructure in lanthanum tricarbide (LaC₂) systems is critical, particularly for applications such as targets in Isotope Separation On Line (ISOL) facilities, which demand materials with high porosity for efficient release of radioisotopes at extreme temperatures. researchgate.net Methodologies to engineer the porous architecture of LaC₂ often involve the incorporation of sacrificial materials that are later removed to create a network of pores.

One effective approach is the use of sacrificial templates, such as polymeric fibers, to generate interconnected channels within the this compound matrix. researchgate.net This technique allows for the creation of a bimodal pore size distribution, consisting of a microporous matrix interspersed with larger cavities, which can enhance the effusion of species from the material. researchgate.net

A study on the preparation of porous lanthanum carbide disks utilized polymeric fibers as sacrificial templates to form these interconnected channels, thereby improving gas permeability. researchgate.net In this research, nylon 6,6 and polypropylene (B1209903) fibers were added to a mixture of lanthanum oxide (La₂O₃) and graphite powders. researchgate.netmdpi.com The polymeric fibers are designed to leave a "footprint" after being degassed during the heating process, creating a controlled porous structure. researchgate.netpolytechnique.fr

The characteristics of the sacrificial fibers, such as their length and diameter, as well as their volume percentage in the initial mixture, are crucial parameters for tailoring the final porosity and permeability of the this compound bodies. researchgate.net For instance, research has been conducted with fibers having an average length of 500 μm and diameters of 18 and 20 μm for nylon and polypropylene, respectively. researchgate.netmdpi.com The fiber content was varied up to 21.3 vol% for nylon and 24.8 vol% for polypropylene to systematically control the porosity. researchgate.netmdpi.com

The general principle of the sacrificial template method involves mixing the primary ceramic powder with a pore-forming agent. mdpi.com This mixture is then shaped and subjected to a heat treatment or sintering process. During this thermal stage, the sacrificial material is burned out, leaving behind a porous structure within the ceramic body. mdpi.com Besides fibers, other materials like starch have also been used as pore-forming agents in ceramic technology due to their clean burnout at low temperatures. mdpi.com

The table below summarizes the key parameters and findings from research on using sacrificial fibers to control the porosity in lanthanum carbide systems.

Sacrificial Fiber Type	Average Fiber Length (μm)	Average Fiber Diameter (μm)	Max Volume Percentage	Resulting Porosity Control
Nylon 6,6	500	18	21.3%	Formation of interconnected channels, enhanced gas permeability. researchgate.netmdpi.com
Polypropylene	500	20	24.8%	Formation of interconnected channels, enhanced gas permeability. researchgate.netmdpi.com

In addition to sacrificial methods, the choice of carbon source also significantly impacts the porosity and grain size of the resulting lanthanum carbide. researchgate.netpolytechnique.fr Various carbon sources, including graphite, reticulated vitreous carbon foam, graphene, carbon black, and carbon nanotubes, have been explored in the synthesis of carbide targets. researchgate.netpolytechnique.fr The careful selection of both the lanthanum precursor and the carbon source is essential for achieving the desired microstructure. polytechnique.fr For instance, precursors that generate more gas during the reaction tend to favor higher porosity. polytechnique.fr

Structural Elucidation and Crystallography of Lanthanum Tricarbide

X-ray Diffraction (XRD) Studies for Crystal Structure Determination

X-ray diffraction (XRD) is a primary and indispensable tool for probing the crystallographic structure of materials. By analyzing the diffraction pattern produced when X-rays interact with the electron clouds of atoms in a crystalline solid, researchers can deduce the arrangement of atoms, measure the distances between them, and identify the crystal system and space group.

Initial structural studies on lanthanum carbides were conducted to understand the phases present in the lanthanum-carbon system. For lanthanum dicarbide (LaC₂), a related compound, it was found to possess a body-centered tetragonal crystal structure with the space group I4/mmm. wikipedia.orgontosight.ai The lattice parameters for LaC₂ were determined, revealing the dimensions of its unit cell. wikipedia.org The C-C bond length in LaC₂ is 130.3 pm. wikipedia.orgchemicalbook.com

Another significant phase in this system is lanthanum sesquicarbide (La₂C₃), which crystallizes in a body-centered cubic structure belonging to the I-43d space group. materialsproject.org This structure is isostructural with plutonium sesquicarbide (Pu₂C₃). In La₂C₃, the lanthanum atoms are bonded to nine carbon atoms, with La-C bond distances ranging from 2.71 to 3.00 Å. The carbon atoms form C-C pairs with a bond length of 1.32 Å. materialsproject.org

The lattice parameters for these lanthanum carbide phases have been observed to vary slightly with carbon concentration, indicating a narrow range of solid solubility. aimehq.org

Table 1: Crystallographic Data for Lanthanum Carbides

Compound	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)
LaC₂	Tetragonal	I4/mmm				90	90	90
La₂C₃	Cubic	I-43d	8.83	8.83	8.83	90	90	90

Note: Specific lattice parameters for LaC₂ can vary slightly with composition. aimehq.org

Lanthanum carbide exhibits phase transitions under specific conditions. For instance, LaC₂ undergoes a high-temperature transformation at approximately 1800°C. aimehq.org The study of phase transitions is crucial as changes in crystal structure can significantly alter the material's properties. In the broader context of lanthanum metal, phase transitions are well-documented under high pressure, with transformations from double hexagonal close-packed (dhcp) to face-centered cubic (fcc), then to a distorted-fcc, and back to fcc at increasing pressures. arxiv.org A transition to a body-centered tetragonal (bct) phase has also been reported at very high pressures of 190 GPa. arxiv.org While these transitions are for the pure metal, they highlight the element's structural versatility under external stimuli, a behavior that can extend to its compounds.

Electron Microscopy Techniques for Microstructural Characterization

While XRD provides average structural information from a bulk sample, electron microscopy techniques offer direct visualization of the microstructure at the nanoscale.

High-resolution transmission electron microscopy (HRTEM) allows for the direct imaging of the atomic lattice of a material. This technique has been instrumental in characterizing nanostructured forms of lanthanum carbide, such as nanotubes. nih.gov HRTEM images of lanthanum carbide nanotubes have revealed lattice fringes, which are direct visualizations of the crystallographic planes. For instance, a d-spacing of 0.34 nm has been observed, corresponding to the (002) plane. This level of detail is critical for understanding the growth mechanisms and crystalline quality of these nanomaterials.

Selected Area Electron Diffraction (SAED) is a technique used in transmission electron microscopy to obtain diffraction patterns from specific, localized regions of a sample. This is particularly useful for identifying the crystal structure of individual nanoparticles or crystallites within a larger sample. SAED patterns provide information about the crystal lattice and can be used to confirm the crystalline phase of the material. For instance, SAED has been used to confirm the crystalline nature of La(OH)₃ nanoparticles derived from a lanthanum carbide alloy. researchgate.net The diffraction spots or rings in a SAED pattern can be indexed to specific crystallographic planes, confirming the structure determined by XRD.

Neutron Diffraction for Nuclear and Magnetic Structure Investigations

Neutron diffraction is a powerful technique that complements X-ray diffraction. Because neutrons interact with atomic nuclei rather than electrons, they are highly sensitive to the positions of light elements, such as carbon, and can distinguish between isotopes. Furthermore, the magnetic moment of the neutron allows it to probe the magnetic structure of materials.

Investigations into layered lanthanum carbide halides, such as La₂C₂X₂ (where X can be Br or I), have utilized high-resolution neutron powder diffraction to precisely determine the structural parameters, particularly the positions of the carbon atoms. wikipedia.orgresearchgate.netiaea.org These studies, conducted over a range of temperatures from room temperature down to 1.5 K, have allowed for a detailed analysis of the variation in the interatomic distance within the C₂ groups. researchgate.netiaea.org Such precise structural information is crucial for understanding the electronic properties and superconductivity observed in these materials. wikipedia.orgresearchgate.netiaea.org Neutron diffraction has also been employed to confirm the location of hydride ions in the interstitial sites of a complex lanthanum iron carbide hydride, demonstrating its utility in determining the complete crystal structure of complex materials. nih.gov

Analysis of Carbon Ligand Geometries within the Lanthanum Matrix (e.g., C₂ units)

A critical aspect of understanding lanthanum carbides is the geometry of the carbon ligands within the metallic matrix. In both LaC₂ and La₂C₃, the fundamental carbon species is the dicarbide (C₂) unit, not a C₃ unit. The bonding and geometry of these C₂ moieties have been elucidated through detailed diffraction studies.

In lanthanum dicarbide (LaC₂), the C-C bond length within the C₂ unit is approximately 1.303 Å (130.3 pm). materialsproject.orgwikipedia.org This distance is significantly longer than the triple bond in acetylene (B1199291) (C₂H₂, ~1.20 Å) but shorter than a typical carbon-carbon single bond (~1.54 Å). This intermediate bond length is a result of the electronic structure; in the La³⁺(C₂²⁻)e⁻ model, the extra electron occupies antibonding orbitals of the C₂²⁻ anion, which weakens and lengthens the C-C bond compared to the acetylide anion in CaC₂ (which has a shorter C-C bond of ~1.19 Å). materialsproject.orgwikipedia.org

In lanthanum sesquicarbide (La₂C₃), the C-C bond length is found to be around 1.32 Å. materialsproject.org This is slightly longer than in LaC₂, suggesting a different electronic environment and bonding interaction with the surrounding lanthanum atoms in the cubic lattice. In the La₂C₃ structure, each lanthanum atom is coordinated to nine carbon atoms, while each carbon atom is bonded to one other carbon and six lanthanum atoms. materialsproject.org

Table 3: Carbon-Carbon Bond Distances in Lanthanum Carbides

Compound	Carbon Unit	C-C Bond Length (Å)	Reference Compound (Acetylene)
Lanthanum Dicarbide (LaC₂)	C₂	1.303	~1.20 Å

| Lanthanum Sesquicarbide (La₂C₃) | C₂ | 1.32 | ~1.20 Å |

Advanced Spectroscopic Characterization of Lanthanum Tricarbide

Mass Spectrometry for Vaporization and Molecular Fragment Analysis

Mass spectrometry is a cornerstone technique for identifying gas-phase species and understanding their thermodynamic properties at high temperatures.

Knudsen Effusion Mass Spectrometry (KEMS) is a powerful method for studying the equilibrium between condensed and vapor phases at high temperatures. electrochem.org The technique involves heating a sample in a small, enclosed cell (a Knudsen cell) until equilibrium is reached. electrochem.org A small orifice allows the vapor to effuse into a mass spectrometer for analysis of the gaseous species. electrochem.orgnasa.gov

In the study of the lanthanum-carbon system, KEMS has been employed to investigate the vaporization behavior over a temperature range of 2267 K to 2600 K. nasa.gov By combining experimentally determined reaction enthalpies with existing thermodynamic data, key energetic properties of the gaseous LaC₃ molecule have been determined. nasa.gov The atomization energy (D₀,ₐₜ) of lanthanum tricarbide, the energy required to break it down into its constituent gaseous atoms, was determined to be 1759 ± 31 kJ/mol. nasa.gov This high-temperature technique is crucial for deriving fundamental thermodynamic data for refractory materials like lanthanum carbides. nasa.gov

Thermodynamic Data for Lanthanum Carbide Species via KEMS

Species	Property	Value	Temperature Range (K)
LaC₂	Dissociation Energy, D₀(La-C₂)	668 ± 8 kJ/mol	2267 - 2600
LaC₃	Atomization Energy, D₀,ₐₜ	1759 ± 31 kJ/mol	2267 - 2600
LaC₄	Dissociation Energy, D₀(C₂-La-C₂)	1320 ± 16 kJ/mol	2267 - 2600

Data sourced from NASA Technical Reports Server. nasa.gov

Laser Desorption Time-of-Flight (LD-TOF) Mass Spectrometry is a versatile technique used to analyze the composition of materials by desorbing and ionizing species directly from a solid sample using a pulsed laser. The resulting ions are then analyzed based on their mass-to-charge ratio by measuring the time they take to travel through a flight tube. utexas.edunist.gov

This method has been successfully applied to study various lanthanum-containing species, including metallofullerenes such as La@C₆₀, La@C₇₄, and La@C₈₂. utexas.edu In these experiments, a laser is used to desorb the metallofullerenes from a primary soot sample, and the resulting ions are analyzed by a time-of-flight mass spectrometer. utexas.edu While not focused on the simple LaC₃ molecule, these studies demonstrate the capability of laser desorption techniques to generate and detect gaseous lanthanum-carbon clusters, providing insights into their relative abundance and stability. utexas.edu The technique is particularly useful for identifying species that are difficult to vaporize by purely thermal methods. utexas.edu

Mass-Analyzed Threshold Ionization (MATI) spectroscopy is a high-resolution technique that provides detailed spectroscopic information about the cations of molecules. In a MATI experiment, molecules are excited to high-lying Rydberg states just below the ionization threshold using a tunable laser. aip.org A delayed pulsed electric field then ionizes these Rydberg states, and the resulting ions are detected. aip.org This method allows for very precise determination of adiabatic ionization energies (AIEs) and vibrational frequencies of both the neutral molecule and its corresponding cation. uky.edunih.gov

MATI spectroscopy has been instrumental in characterizing lanthanum-hydrocarbon radicals, which serve as models for understanding lanthanum-carbon bonding. aip.orguky.edu For instance, the reaction products of laser-vaporized lanthanum atoms with propene, such as La(C₃H₄) and La(C₃H₆), have been studied. aip.orguky.edu The MATI spectrum of La(C₃H₄) revealed two distinct isomers with precisely measured ionization energies and vibrational modes. aip.org This level of detail is critical for benchmarking quantum chemical calculations and understanding the structure and electronic states of organometallic complexes. aip.org

Spectroscopic Data for Lanthanum-Hydrocarbon Radicals via MATI

Species	Isomer	Adiabatic Ionization Energy (cm⁻¹)	Vibrational Frequencies (cm⁻¹)
La(C₃H₄)	Isomer 1	40942 (5)	140, 265, 395, 620
Isomer 2	40509 (5)	224

Data sourced from AIP Publishing. aip.org

Vibrational Spectroscopy (Raman and Infrared) for Bond Characterization

Vibrational spectroscopy, encompassing both Infrared (IR) and Raman techniques, is a fundamental tool for probing the chemical bonds within a molecule. youtube.comijisrt.com IR spectroscopy relies on the absorption of infrared radiation at frequencies corresponding to the vibrational modes of a molecule, provided these vibrations induce a change in the molecular dipole moment. ijisrt.comrsdynamics.com Conversely, Raman spectroscopy involves the inelastic scattering of monochromatic light (from a laser), where the frequency shifts in the scattered light correspond to the vibrational frequencies of the molecule. youtube.com A key advantage is its ability to detect symmetric vibrations that may be weak or absent in IR spectra. youtube.com

While detailed experimental vibrational spectra specifically for the isolated this compound molecule are not widely available, studies on related lanthanum compounds provide insight into the expected spectral regions. For example, FTIR spectra of lanthanum oxides and hydroxides show characteristic La-O bending and stretching vibrations. researchgate.net In aqueous solutions, Raman spectroscopy has identified the breathing mode of the nona-aqua La³⁺ ion, [La(H₂O)₉]³⁺, at 343 cm⁻¹. rsc.org For metal-carbide clusters, such as Ti₈C₁₂, infrared resonance-enhanced multiphoton ionization spectroscopy has been used to obtain vibrational spectra in the gas phase, revealing information about C-C bonding within the cluster. mpg.de A similar approach could, in principle, be applied to LaC₃ to characterize its La-C and C-C bond vibrations, providing direct information on its molecular structure.

Electronic Spectroscopy for Understanding Electronic Transitions and Energy Levels

Electronic spectroscopy investigates the transitions of electrons between different energy levels within an atom or molecule, which occur upon the absorption or emission of electromagnetic radiation, typically in the ultraviolet (UV) or visible range. libretexts.orgkhanacademy.org The energy of the absorbed photon must match the energy gap between the occupied and unoccupied molecular orbitals, such as the transition from the Highest Occupied Molecular Orbital (HOMO) to the Lowest Unoccupied Molecular Orbital (LUMO). libretexts.orgyoutube.com Analyzing the wavelengths at which a molecule absorbs light provides direct information about its electronic structure and the energy spacing of its orbitals. khanacademy.org

Experimental electronic spectra for this compound are scarce in the literature. However, the principles of electronic spectroscopy indicate what such a study would reveal. For a molecule like LaC₃, electronic transitions would involve the valence electrons in orbitals formed from La and C atomic orbitals. The resulting spectrum would feature absorption bands corresponding to specific electronic transitions (e.g., π-π* transitions within the carbide unit or metal-to-ligand charge transfer bands). libretexts.org The energy of these transitions provides a direct measure of the electronic energy level separation. libretexts.org In the absence of experimental data, quantum chemical calculations are often employed to predict the electronic states and transition energies for such novel and reactive species.

Theoretical and Computational Chemistry of Lanthanum Tricarbide

Density Functional Theory (DFT) Calculations for Electronic and Geometric Structures

Density Functional Theory (DFT) is a powerful computational quantum mechanical modeling method used to investigate the electronic structure of many-body systems. researchgate.net It is extensively employed to determine the properties of lanthanum-containing compounds. nih.govmdpi.comarxiv.org

Theoretical studies indicate that lanthanum tricarbide (LaC₃) crystallizes in a body-centered tetragonal structure. ontosight.ai This prediction is a result of structural optimization calculations, a computational process that determines the lowest energy (and therefore most stable) arrangement of atoms in a crystal lattice. For lanthanide carbides, computational methods like DFT are crucial for predicting stable phases and their behavior under pressure. For instance, calculations on lanthanum dicarbide (LaC₂), a related compound, have validated its body-centered tetragonal structure and confirmed its mechanical and dynamical stability using both full-potential-linearized augmented plane wave (FP-LAPW) and plane-wave pseudopotential (PW-PP) approaches. researchgate.net The stability of various crystal structures is assessed by comparing their calculated formation energies; the structure with the lowest formation energy is considered the most stable. researchgate.net

Data on the computationally predicted crystal structure of this compound is not sufficiently available in the search results to generate a meaningful interactive data table.

The bonding in lanthanide compounds is generally considered predominantly ionic, particularly for the common +3 oxidation state. nih.gov However, computational analyses often reveal a more complex picture with significant covalent contributions. nih.govuio.no In lanthanum compounds, electrons are typically transferred from lanthanum to the more electronegative elements, resulting in a significant ionic character in the bonds. uio.no

DFT calculations, often combined with methods like the Bader charge analysis or Natural Bond Orbital (NBO) analysis, are used to quantify this charge transfer and characterize the nature of the chemical bonds. uio.nopsu.edu For example, in studies of lanthanum-doped materials, analysis of the electron density distribution reveals the nature of the bonding; a spherical charge distribution around the ions suggests ionic bonding, while non-spherical distributions and charge sharing indicate covalency. uio.noias.ac.in In lanthanum compounds, the La-ligand bonds often exhibit strong electrostatic contributions mixed with orbital interactions, indicating a polar covalent character. smu.edu The insertion of lanthanum into a material can create defects and disturbances in the electron distribution, forming active sites and enhancing electronic properties. nih.govacs.org This is due to localized charge transfer, for instance from lanthanum to other elements in the compound, which can significantly alter the electronic structure. arxiv.orgaps.org

Table 1: Illustrative Bader Charge Analysis for a Lanthanum Oxyhydride

This table, based on data for La₂LiHO₃, illustrates the typical outputs of a Bader charge analysis used to infer bonding characteristics in lanthanum compounds. uio.no A similar analysis for LaC₃ would quantify the charge transfer from lanthanum to the carbon atoms.

Atom	Ideal Ionic Charge	Calculated Bader Charge (e)
La	+3	+2.21
Li	+1	+0.89
H	-1	-0.95
O	-2	-2.5 to -2.89

Quantum Chemical Modeling of Reaction Pathways and Intermediates

Quantum chemical calculations are instrumental in predicting the reactivity of molecules by mapping out their reaction pathways, identifying transition states, and calculating activation energies. jocpr.com These methods model the potential energy surface of a reaction, allowing researchers to identify the most energetically favorable routes for a chemical transformation. jocpr.comresearchgate.netsmu.edu

For lanthanide-containing species, quantum chemical computations are used to investigate plausible reaction pathways for the formation of specific isomers and organometallic intermediates. researchgate.net For example, the reaction of lanthanum atoms with hydrocarbons has been studied computationally to understand dehydrogenation and C-C bond cleavage mechanisms. researchgate.net Although specific studies on the reaction pathways of this compound are not detailed in the provided search results, the general approach involves several key steps:

Identification of Stationary Points: Calculating the structures and energies of reactants, products, and any potential intermediates.

Transition State Search: Locating the transition state, which is the maximum energy point along the reaction coordinate and represents the energy barrier for the reaction. arxiv.org

Intrinsic Reaction Coordinate (IRC) Calculation: Tracing the reaction path from the transition state down to the reactants and products to confirm that the correct pathway has been identified. smu.edu

These calculations can predict whether a reaction will proceed and under what conditions, such as the need for elevated temperatures if a high energy barrier is found. mdpi.comorientjchem.org

Ab Initio and Molecular Dynamics Simulations for Material Behavior Prediction

Ab initio and molecular dynamics (MD) simulations are crucial computational tools for predicting the behavior of materials at an atomic scale. nanografi.com Ab initio MD, which calculates the forces on atoms directly from quantum mechanical principles, is particularly powerful for studying the dynamic properties of lanthanide compounds. researchgate.net

These simulation techniques can be used to predict a range of material properties:

Dynamic Processes: MD simulations track the movement of atoms over time, enabling the study of dynamic events like phase transitions and atomic diffusion. nanografi.com

Mechanical Properties: By simulating the response of a material to applied stress, it is possible to calculate mechanical properties such as elastic moduli and strength. researchgate.net For instance, simulations on lanthanum hexaboride (LaB₆) have been used to develop interatomic potentials that accurately describe its mechanical behavior. researchgate.net

The development of accurate interatomic potentials, often derived from DFT calculations, is a key aspect of performing large-scale MD simulations that can model realistic material systems. researchgate.net

Computational Thermodynamics for Stability and Formation Energies

Computational thermodynamics uses first-principles calculations, primarily DFT, to determine the thermodynamic properties of materials, such as their formation energies and enthalpies. aps.org This information is vital for predicting the stability of compounds and constructing phase diagrams. researchgate.netdiva-portal.org

The formation energy of a compound like this compound is calculated as the difference between the total energy of the compound and the sum of the energies of its constituent elements in their standard states. osti.gov A negative formation energy indicates that the compound is stable with respect to its elements.

Table 2: Calculated Formation Enthalpies of Selected Lanthanum-Containing Compounds

This table provides examples of computationally derived thermodynamic data for other lanthanum compounds, illustrating the type of information obtained from these studies.

Compound	Computational Method	Calculated Property	Value
LaF₃	Calorimetry (Experimental)	Enthalpy [H°(298.15K)-H°(0)]	16717 ± 17 J·mol⁻¹ mst.edu
La₂O₃	DFT+U	Band Gap	~5.3-5.5 eV arxiv.org
La-doped BaF₂	DFT	Lattice Constant	6.20 Å (BaF₂) -> 6.15 Å (Doped) ku.ac.ke

These thermodynamic calculations are essential for materials design, helping to predict new stable compounds and understand their phase behavior under different temperatures and pressures. epj-conferences.org

Chemical Reactivity and Mechanistic Studies of Lanthanum Tricarbide

Hydrolysis Reactions of Lanthanum Carbides and Hydrocarbon Product Identification

Lanthanum carbide (LaC₂) exhibits significant reactivity with water. The hydrolysis reaction proceeds readily, even at room temperature, yielding a mixture of gaseous hydrocarbon products. wikipedia.org The primary product of this reaction is acetylene (B1199291) (C₂H₂), which is consistent with the presence of the dicarbide anion (C₂²⁻) in the compound's crystal lattice. wikipedia.org

In addition to acetylene, the hydrolysis of lanthanum carbides can produce a variety of other hydrocarbons. wikipedia.org The formation of these complex hydrocarbons suggests that secondary reactions, such as the hydrogenation of the primary acetylene product, may occur concurrently with the initial hydrolysis. iaea.org The precise composition of the resulting hydrocarbon mixture can be influenced by factors such as the presence of impurities within the carbide material. iaea.org For instance, studies on similar rare-earth carbides have shown that metallic impurities can significantly alter the distribution of hydrolysis products. iaea.org

The reaction with water is vigorous and leads to the formation of lanthanum hydroxide (B78521) alongside the gaseous products. The general reaction can be described as the interaction of the carbide with water to form lanthanum hydroxide and hydrocarbons. ontosight.ai

Table 1: Products of Lanthanum Carbide Hydrolysis

Reactant	Major Products	Minor Products
Water (H₂O)	Acetylene (C₂H₂), Lanthanum Hydroxide (La(OH)₃)	Complex Hydrocarbons

This table is interactive. Click on the headers to sort.

Oxidation and Thermal Stability in Various Atmospheres

Lanthanum tricarbide possesses high thermal stability, particularly in non-reactive environments. ontosight.ai Thermogravimetric analysis indicates that the compound is stable at temperatures up to 850°C in an inert atmosphere. However, its stability is markedly lower in the presence of oxygen.

In an oxidizing atmosphere such as air, the oxidation of this compound begins at approximately 400°C. The reaction requires an oxygen-rich environment and elevated temperatures to proceed to completion. The primary products of this oxidation are solid lanthanum oxide (La₂O₃) and gaseous carbon dioxide (CO₂). This reactivity with air is a key characteristic of the compound. ontosight.ai The transformation to stable lanthanum oxide upon oxidation has been noted in the context of materials science and potential applications in managing hazardous materials.

Table 2: Thermal Properties of Lanthanum Carbide

Atmosphere	Phenomenon	Onset Temperature (°C)	Products
Inert	Stability Limit	850	-
Air (Oxidizing)	Oxidation	400	Lanthanum Oxide (La₂O₃), Carbon Dioxide (CO₂)

This table is interactive. Click on the headers to sort.

Interactions with Protic and Aprotic Solvents

The reactivity of this compound is heavily influenced by the nature of the solvent. Solvents are broadly categorized as protic or aprotic. Protic solvents, such as water and alcohols, contain acidic protons (typically in O-H or N-H bonds) and can act as hydrogen-bond donors. libretexts.orgmasterorganicchemistry.com Aprotic solvents lack these acidic protons. masterorganicchemistry.com

This compound's interaction with water, a polar protic solvent, is a vigorous hydrolysis reaction as detailed in section 6.1. wikipedia.org This high reactivity is attributed to the protic nature of water, which readily provides protons to react with the carbide anions. It is expected that other protic solvents, such as alcohols, would react in a similar fashion to produce hydrocarbons and the corresponding lanthanum alkoxide. Research on related lanthanide compounds, such as lanthanum(III) chloride, shows they can function as Lewis acid catalysts in both protic and aprotic solvents like acetonitrile, facilitating various organic reactions. researchgate.netwikipedia.orgkuleuven.be

Direct studies on the reactivity of this compound with a wide range of aprotic solvents are not extensively documented in the available literature. However, based on its ionic nature, it is likely to be sparingly soluble and less reactive in non-polar aprotic solvents. In polar aprotic solvents, while a rapid hydrolysis-type reaction is not expected due to the absence of an acidic proton source, the possibility of complex formation or slower surface reactions cannot be entirely dismissed, especially given the use of other lanthanum salts as catalysts in such media. researchgate.net

Reactivity of Lanthanum Carbide Surfaces in Heterogeneous Systems

The surface of this compound is inherently reactive and plays a crucial role in heterogeneous systems, where the catalyst is in a different phase from the reactants. northwestern.edu While this compound itself is not typically used directly as a catalyst, its derivatives, particularly lanthanum oxide (La₂O₃), are significant components in heterogeneous catalysis. rsc.org Since lanthanum oxide is the product of lanthanum carbide oxidation, the carbide can be considered a precursor to catalytically active materials.

In catalytic applications, such as the partial oxidation of methane (B114726), catalysts are often prepared from lanthanum-containing precursors like perovskites (e.g., LaNiO₃), which upon reduction, form highly dispersed nickel metal particles on a lanthanum oxide support (Ni°/La₂O₃). rsc.org The properties of the support oxide are critical as they can interact with both the active catalyst and the reactants. northwestern.edu Studies on lanthanum-based perovskite catalysts, like lanthanum aluminate (LaAlO₃) and lanthanum oxychloride (LaOCl), show that the surface structure and its transformations under reaction conditions dictate the material's catalytic activity and stability. northwestern.edulboro.ac.ukacs.org

Therefore, in a heterogeneous reaction environment containing oxidants or other reactive species, the surface of this compound would likely undergo transformation to an oxide, oxyhalide, or oxycarbonate phase, which would then serve as the active surface for catalysis. lboro.ac.ukacs.org

Elucidation of Reaction Mechanisms for Lanthanum Carbide Transformations

The mechanisms of this compound reactions are rooted in its electronic and crystal structure. Lanthanum dicarbide (LaC₂) is described as having an ionic arrangement of La³⁺ and C₂²⁻, with a delocalized electron in a conduction band, which accounts for its metallic conductivity. wikipedia.org

Advanced Research Applications of Lanthanum Tricarbide Based Materials

Exploration in Superconducting Materials Research

Lanthanum carbides, including LaC₂, are being investigated for their superconducting properties. wikipedia.orgscribd.com This research explores how the structural and electronic characteristics of these materials contribute to superconductivity, particularly in modified or related compounds.

Investigation of Layered Lanthanum Carbide Halides for Superconductivity

Layered lanthanum carbide halides, specifically La₂C₂X₂ where X represents halogens like bromine (Br) or iodine (I), have demonstrated superconductivity under specific conditions. wikipedia.orgresearchgate.netacs.orgcapes.gov.br Studies utilizing high-resolution neutron powder diffraction have confirmed the structural integrity of these compounds while exhibiting superconductivity at low temperatures. wikipedia.orgresearchgate.netacs.orgcapes.gov.br For instance, La₂C₂Br₂ has shown superconductivity at approximately 7.03 K, while La₂C₂I₂ exhibits superconductivity at around 1.7 K, although transition temperatures can vary slightly depending on synthesis conditions. wikipedia.orgresearchgate.netcapes.gov.br These materials crystallize in structures similar to Gd₂C₂Br₂, featuring C₂ units within octahedral voids in close-packed metal atom double layers, which are layered between halogen atoms. acs.org

Fundamental Mechanisms of Superconducting Behavior in Lanthanum Carbides

The superconducting behavior in lanthanum carbides and their related compounds is linked to their structural and electronic properties. LaC₂ itself is a metallic conductor. wikipedia.orgscribd.com The crystal structure of LaC₂ contains C₂ units with a C-C bond length longer than that in calcium carbide, suggesting a different electronic structure. wikipedia.org The structure can be described with an electron entering the conduction band and antibonding orbitals on the C₂ anion, which is thought to increase the bond length. wikipedia.org In layered lanthanum carbide halides like La₂C₂X₂, extended Hückel band structure calculations based on low-temperature structural parameters have identified a band with low dispersion along the Γ-N direction in the Brillouin zone, suggesting correlations between structural and electronic properties and the superconducting transition temperatures. researchgate.netcapes.gov.br Research indicates that the pronounced structural anisotropy in layered yttrium carbide halides, analogous to the lanthanum compounds, can lead to a significant increase in electron-phonon coupling strength, which is fundamental to their superconductivity. acs.org

Role in Nanostructure Synthesis and Stabilization

Lanthanum carbide plays a role in the synthesis and stabilization of various carbon nanostructures, particularly carbon nanotubes and endohedral metallofullerenes.

Catalytic Activity in Carbon Nanotube and Nanomaterial Growth

Lanthanum has been shown to enhance catalytic activity in the formation of carbon nanotubes (CNTs). The synthesis process often involves techniques like arc evaporation, which can produce lanthanum carbide nanotubes (LCNTs) with specific dimensions. nih.govresearchgate.net LCNTs synthesized by d.c. arc evaporation of lanthanum metal-loaded graphite (B72142) rods in a helium atmosphere have yielded nanotubes with diameters ranging from approximately 65 to 95 nm and lengths from 0.2 to 1.5 microns. nih.govresearchgate.net Nanotube growth in these processes can follow a vapor-liquid-solid (VLS) mechanism, where lanthanum acts as a catalyst. The concentration of lanthanum can influence the resulting particles and nanotube formation, with higher lanthanum loading often necessary for nanotube formation. Studies have also explored lanthanum's potential as a catalyst in chemical vapor deposition (CVD) for CNT production, suggesting that the metal-carbon adhesion strength plays a crucial role in catalytic activity. rsc.orgdiva-portal.org Lanthanum nickel alloy has also been used as a catalyst for the growth of nitrogen-doped carbon nanotubes via CVD. researchgate.net

Stabilization of Endohedral Metallofullerenes with Lanthanum Atoms

Lanthanum atoms can be encapsulated within fullerene cages, forming endohedral metallofullerenes (EMFs) such as La@C₈₂ and La₂@C₈₀. wikipedia.orgresearchgate.networldscientific.combeilstein-journals.orgacs.org The encapsulation of metal atoms like lanthanum within the hollow carbon cage leads to electron transfer from the metal to the fullerene cage, significantly altering the electronic and magnetic properties of the fullerenes. researchgate.netbeilstein-journals.orgacs.org This intramolecular charge transfer allows EMFs to stabilize various isolated metal ions and reactive metal clusters. researchgate.net In the case of La@C₈₂, the lanthanum atom appears to stabilize the C₈₂ carbon cage. wikipedia.org Studies have verified the presence of La@C₇₂ and La₂@C₇₂, while the empty C₇₂ cage was absent, supporting the idea that the carbon cage is stabilized by the presence of lanthanum atoms. wikipedia.org Research also indicates that the s-symmetry superatom molecular orbital (SAMO) of the C₈₂ fullerene can be stabilized by endohedral doping with a lanthanum atom through hybridization with the s-symmetry valence state of the metal atom. aps.org Derivatives of lanthanum-encapsulated endohedral metallofullerenes, such as [4+2] cycloadducts of La₂@C₈₀ and La@C₈₂, have also been synthesized and characterized, demonstrating remarkable thermal stability in some cases. beilstein-journals.org

Research in Nuclear Material Science and Target Development

Lanthanum carbide is being investigated for its potential applications in nuclear material science, particularly in the development of targets for producing radioactive ion beams.

Lanthanum carbide is considered a potential material for targets in facilities that produce radioactive ion beams using techniques like Isotope Separation On-Line (ISOL). epj-conferences.orgresearchgate.netinfn.it These applications require materials that can withstand extreme conditions, including high temperatures (over 2000 °C) and high vacuum, while allowing for the efficient release of generated isotopes. epj-conferences.orgresearchgate.net Porous ceramic materials, such as carbides, are ideal for this purpose due to their refractory nature and tailorable porosity. researchgate.netinfn.it Lanthanum carbide is being studied as a target material itself and as a test material to optimize the development of other ISOL target materials. epj-conferences.orgresearchgate.net The synthesis and characterization of lanthanum carbide for these applications involve creating porous structures that enhance gas permeability to facilitate the rapid extraction of isotopes. researchgate.netpolytechnique.fr Techniques like incorporating polymeric fibers as sacrificial fillers during the preparation of porous lanthanum carbide disks have been tested to create interconnected channels and increase permeability. researchgate.net This approach has shown significant increases in permeability compared to standard lanthanum carbide. researchgate.net The ability of the target material to efficiently release isotopes is crucial for producing beams of short half-life isotopes. researchgate.netpolytechnique.fr

Potential as a Component in Advanced Nuclear Fuel Concepts (Theoretical and Experimental)

Lanthanum tricarbide has been considered as a potential component in advanced nuclear fuel concepts due to its favorable properties, including high thermal conductivity and stability at elevated temperatures. ontosight.ai Research in this area often involves studying the behavior of lanthanum, a fission product, within nuclear fuel materials like uranium dioxide (UO₂). researchgate.net While the searches primarily mention LaC₃'s potential in nuclear fuels and the study of lanthanum as a fission product, specific detailed experimental or theoretical data on LaC₃ as a fuel component itself are not extensively detailed in the provided results beyond its consideration based on general properties. ontosight.ai However, lanthanum carbide (often referred to as LaCₓ, which can include LaC₂) is recognized for its high melting point and potential in nuclear applications. ontosight.ai

Porous Target Development for Isotope Separation On-Line (ISOL) Techniques

Lanthanum carbide is considered a potential material for the development of porous targets used in Isotope Separation On-Line (ISOL) techniques. researchgate.netunipd.it ISOL facilities produce radioactive ion beams by impinging an energetic particle beam onto a thick target material, inducing nuclear reactions. mdpi.com The produced isotopes must efficiently diffuse and effuse from the target to be ionized and extracted into a beam. unipd.it This requires target materials that are porous and can withstand extreme conditions, including high temperatures (up to 2000 °C) in a high vacuum, without degradation. researchgate.netunipd.itmdpi.comepj-conferences.org

Lanthanum carbide is investigated as a target material for producing radioactive ion beams, particularly neutron-deficient (p-rich) isotopes. epj-conferences.orgunipd.it It is also used as a non-radioactive analog for uranium carbide (UCx) targets in development studies for ISOL facilities like SPES (Selective Production of Exotic Species) at INFN-LNL, allowing for the practice of target material processing without radiation contamination risks. unipd.itcern.ch

Studies have focused on developing methods to create porous lanthanum carbide targets with interconnected channels to enhance gas permeability and thus improve the release efficiency of generated isotopes. researchgate.net Techniques like incorporating polymeric fibers (e.g., Nylon 6,6 and polypropylene) as sacrificial templates during the preparation of lanthanum carbide disks from La₂O₃ and graphite powders have shown significant increases in both total porosity and gas permeability compared to standard methods. researchgate.net For instance, adding polymeric fibers resulted in total porosity ranging from 38.0% to 55.3%, compared to 35.7% in samples without fibers. researchgate.net This increased porosity led to a substantial enhancement in Darcian and non-Darcian permeability coefficients. researchgate.net

Material Composition	Total Porosity (%)	Darcian Permeability (k₁) (m²)	Non-Darcian Permeability (k₂) (m)
Standard LaCₓ	35.7	1.21 × 10⁻¹⁵	1.17 × 10⁻¹¹
LaCₓ with Polymeric Fibers	38.0 – 55.3	~50x increase	~1200x increase

Note: Data on specific permeability values for fiber-containing samples are presented as relative increases in the source. researchgate.net

The microstructure, including open porosity and grain size, is crucial for efficient isotope release via diffusion-effusion processes. unipd.it Research aims to develop materials that provide high and constant radioactive ion beam yields over time. researchgate.net

Contribution to Advanced Ceramic Materials Research

This compound contributes to research in advanced ceramic materials due to its high melting point, hardness, and thermal stability. ontosight.aiontosight.ai These properties make it a valuable component in the production of advanced ceramics used in various applications, including aerospace and industrial manufacturing. ontosight.ai While the searches mention its use in advanced ceramics, detailed research findings on specific LaC₃-based ceramic compositions or their properties beyond general statements are not extensively provided. Lanthanum hexaboride (LaB₆), another lanthanum-containing ceramic, is more prominently discussed in the context of refractory ceramics with high melting points and applications like electron emitters. preciseceramic.comsciopen.com However, LaC₃'s inherent properties suggest its potential in developing ceramic materials requiring high-temperature stability and hardness. ontosight.aiontosight.ai

Fundamental Studies on Lanthanum Carbide as a Catalyst or Co-catalyst in Chemical Reactions

Lanthanum carbide has been investigated in fundamental studies for its potential as a catalyst or co-catalyst in various chemical reactions. Lanthanum compounds, including lanthanum oxide and lanthanum chloride, are known to have catalytic functions and are used in various organic synthesis and industrial processes like fluid catalytic cracking (FCC). treibacher.comstanfordmaterials.comalfachemic.comstanfordmaterials.com

While direct studies focusing on LaC₃ specifically as a catalyst are less prevalent in the provided results compared to other lanthanum compounds, the catalytic efficacy of lanthanum incorporated into carbon structures, such as in the synthesis of carbon nanotubes, has been highlighted. In dry methane (B114726) reforming, the addition of lanthanum to supported bimetallic carbides has shown effects on catalytic activity and product yields. researchgate.net Optimal lanthanum loading (1 wt%) was found to reduce crystallite size and enhance activity, while higher loadings (5-15 wt%) promoted the reverse water-gas shift reaction, reducing desired product yields. researchgate.net

Studies on lanthanum-based catalysts for reactions like the oxidative chlorination of methane to methyl chloride have shown that lanthanum compounds, including lanthanum trichloride (B1173362) (LaCl₃) and lanthanum oxychloride (LaOCl), are active and stable catalysts. acs.org The mechanism involves oxidation-reduction reactions on the catalyst surface. acs.org

While LaC₃ itself is not explicitly detailed as the primary catalyst in these examples, the broader research on lanthanum's catalytic properties in various forms suggests potential for fundamental studies exploring LaC₃'s specific catalytic behavior, particularly in high-temperature or unique reaction environments where its stability could be advantageous.

Future Research Directions and Unresolved Challenges

Development of Novel Precision Synthesis Methods for Targeted Lanthanum Tricarbide Structures

The synthesis of precise this compound structures with controlled stoichiometry and morphology remains a key challenge. Current methods for synthesizing lanthanum carbides, such as arc evaporation or the reaction of lanthanum oxide with carbon, have been explored for compositions like LaC2 wikipedia.orgresearchgate.netnih.gov. However, achieving phase-pure LaC3 with specific crystal structures or nanostructures requires the development of novel, precise synthesis techniques. Challenges in the synthesis and reproducibility of other lanthanum compounds and related materials highlight the need for refined approaches that allow for fine control over reaction parameters escholarship.orgmdpi.comjchemrev.comresearchgate.net. Future research should focus on exploring alternative synthesis routes, such as chemical vapor deposition, solvothermal methods, or mechanochemical synthesis, specifically tailored for LaC3. The goal is to achieve targeted structures, including thin films, nanoparticles, or specific crystallographic phases, which are essential for tailoring properties for particular applications.

Advanced In-Situ Characterization Techniques for Dynamic Process Observation

Understanding the formation mechanisms and dynamic behavior of this compound during synthesis and under various operating conditions necessitates the application of advanced in-situ characterization techniques. While techniques like transmission electron microscopy (TEM), X-ray diffraction (XRD), energy-dispersive spectroscopy (EDS), scanning electron microscopy (SEM), and X-ray photoelectron spectroscopy (XPS) have been utilized to characterize lanthanum carbides and related materials, in-situ methods offer the ability to observe processes in real-time researchgate.netnih.govmdpi.comresearchgate.netnih.govnih.govresearchgate.netbohrium.comacs.org. Developing or adapting techniques such as in-situ high-temperature XRD, environmental TEM, or in-situ spectroscopy can provide critical insights into phase transformations, reaction kinetics, and structural evolution of LaC3 during its formation or under reactive environments. This dynamic observation is vital for optimizing synthesis pathways and understanding material stability and performance.

Integration of Machine Learning and AI in Predicting this compound Properties and Reactivity

The complexity of carbide systems and the potential for various stoichiometries and structures make this compound a prime candidate for investigation using machine learning (ML) and artificial intelligence (AI) approaches. AI/ML has shown promise in accelerating materials discovery and predicting properties of inorganic compounds and nanomaterials nanografi.comcommerce.govrsc.orgnih.govacs.org. Applying these computational tools to LaC3 can aid in predicting its structural stability, electronic band structure, mechanical properties, and potential reactivity with different environments or other materials. By training algorithms on existing data for related carbides and lanthanides, researchers can explore the vast compositional and structural space to identify promising LaC3 configurations and predict optimal synthesis conditions, significantly reducing the need for extensive experimental trial and error.

Addressing Scalability and Reproducibility in this compound Material Production for Research

Transitioning the synthesis of this compound from laboratory-scale experiments to larger-scale production for broader research and potential technological applications requires addressing challenges related to scalability and reproducibility. Issues with scalability and reproducibility have been noted in the synthesis of various lanthanum compounds and related carbides escholarship.orgmdpi.comresearchgate.net. Developing cost-effective and environmentally friendly synthesis methods that can yield consistent, high-quality LaC3 in larger quantities is essential for enabling more extensive research and development efforts. This involves optimizing process parameters, ensuring raw material purity, and implementing quality control measures to guarantee the reproducibility of LaC3 materials with desired properties.

Deeper Theoretical Understanding of Complex Electronic Interactions and Phase Behavior

A comprehensive theoretical understanding of the electronic interactions and phase behavior of this compound is fundamental to predicting and controlling its properties. Studies on related materials like LaC2 have explored their electronic properties, describing them as metallic conductors wikipedia.orgresearchgate.net. Investigations into lanthanum-containing materials like MXenes have highlighted the impact of lanthanum insertion on electronic states and metallic character nih.gov. Furthermore, research on the phase behavior of lanthanum compounds and related systems underscores the complexity of these materials aip.orgresearchgate.net. Future theoretical research utilizing techniques such as density functional theory (DFT) and molecular dynamics simulations is needed to accurately model the electronic structure, bonding characteristics, and thermodynamic stability of different possible LaC3 phases. Such studies can provide crucial insights into its intrinsic properties, predict stable or metastable structures, and guide experimental efforts in synthesizing and utilizing this compound.

Q & A

Basic: What synthesis methodologies are recommended for producing high-purity lanthanum tricarbide (LaC₃) in laboratory settings?

Methodological Answer:
this compound synthesis typically employs carbothermal reduction or high-temperature solid-state reactions. For example:

• Precursor Preparation: Mix lanthanum oxide (La₂O₃) with carbon precursors (e.g., graphite) in stoichiometric ratios under inert atmospheres to avoid oxidation .
• Reaction Conditions: Heat to 1600–2000°C in a vacuum or argon environment to facilitate carbide formation. Monitor phase purity via in-situ X-ray diffraction (XRD) to detect intermediate phases like LaC₂ .
• Post-Synthesis Treatment: Use acid leaching (e.g., dilute HCl) to remove unreacted carbon or lanthanum oxide impurities. Confirm purity using thermal gravimetric analysis (TGA) and infrared (IR) spectroscopy .

Basic: Which characterization techniques are essential for verifying the structural integrity of this compound?

Methodological Answer:
Critical techniques include:

• XRD: Identifies crystal structure (e.g., cubic or orthorhombic phases) and lattice parameters. Compare results with ICDD databases to confirm phase purity .
• Scanning Electron Microscopy (SEM) with EDS: Assesses morphology and elemental composition. EDS mapping detects carbon/oxygen contamination, which can arise from incomplete reactions .
• Raman Spectroscopy: Differentiates sp² (graphitic) and sp³ (carbide) carbon bonding, crucial for confirming tricarbide formation .

Advanced: How can density functional theory (DFT) simulations elucidate the electronic and superconducting properties of this compound?

Methodological Answer:
DFT studies model band structures and electron density distributions to predict properties like superconductivity:

• Band Structure Analysis: Calculate density of states (DOS) near the Fermi level to identify metallic or semiconducting behavior. For LaC₃, focus on contributions from lanthanum 5d and carbon 2p orbitals .
• Superconducting Transition Temperature (T₄): Simulate electron-phonon coupling strength using the McMillan-Allen-Dynes equation. Compare with experimental data (e.g., high-pressure synthesis of lanthanum hydrides, where Tc ≈ 280 K) .
• STM Image Simulation: Match simulated scanning tunneling microscopy (STM) images with experimental data to validate surface electronic states, particularly lanthanum d-orbital contributions .

Advanced: How should researchers address contradictions in toxicity data between in vitro and in vivo studies of lanthanum compounds?

Methodological Answer:

• Controlled Exposure Studies: Standardize parameters (e.g., particle size, dosage, exposure duration). For example, in vivo rat studies show lung toxicity from nano-La₂O₃, while dialysis studies report survival benefits due to phosphate binding .
• Mechanistic Triangulation: Combine in vitro cell assays (e.g., cytotoxicity via MTT assays) with in vivo histopathology to isolate organ-specific effects. Adjust for confounding variables like nutritional status in clinical cohorts .
• Long-Term Monitoring: Track bioaccumulation in animal models using inductively coupled plasma mass spectrometry (ICP-MS) to resolve discrepancies in acute vs. chronic toxicity .

Advanced: What experimental designs optimize the adsorption efficiency of this compound nanocomposites for pollutant removal?

Methodological Answer:

• Response Surface Methodology (RSM): Use a central composite design to optimize variables (pH, adsorbent dose, contact time). For example, chitosan-nZVI nanocomposites achieve 73% La³⁺ adsorption at pH 6.5 .
• Isotherm/Kinetic Modeling: Fit data to Langmuir (monolayer adsorption) or Freundlich (heterogeneous surface) models. Pseudo-second-order kinetics often describe La³⁺ adsorption mechanisms .
• Competitive Adsorption Tests: Evaluate selectivity in multi-ion systems (e.g., coexisting Ca²⁺ or Mg²⁺) using batch experiments and ICP-OES analysis .

Advanced: How does this compound’s incorporation into perovskite oxides enhance catalytic activity for oxygen evolution reactions (OER)?

Methodological Answer:

• Doping Strategies: Substitute LaC₃ into perovskites (e.g., LaCoO₃) to modulate oxygen vacancy concentration. Use X-ray photoelectron spectroscopy (XPS) to confirm vacancy formation .
• Electrochemical Testing: Measure OER activity via linear sweep voltammetry (LSV) in 1M KOH. Tafel plots quantify kinetics; La-modified catalysts often show lower overpotentials (<300 mV) .
• In Situ XAFS: Probe local coordination changes during OER to correlate La³⁺ site dynamics with catalytic stability .

Advanced: What methodologies resolve discrepancies in reported electrical conductivity values for this compound-based materials?

Methodological Answer:

• Four-Probe vs. Impedance Spectroscopy: Use four-probe DC measurements for bulk conductivity and AC impedance for grain boundary contributions. For LaC₃, grain boundary resistance often dominates at low frequencies .
• Temperature-Dependent Studies: Plot Arrhenius curves to distinguish metallic (linear) vs. semiconductor (nonlinear) behavior. High-purity LaC₃ typically exhibits metallic conduction .
• Defect Engineering: Introduce controlled oxygen vacancies via annealing and correlate with conductivity changes using positron annihilation spectroscopy .